Cas no 1261989-07-4 (4-(4-Formylphenyl)-2-hydroxypyridine)

• Product Name: 4-(4-Formylphenyl)-2-hydroxypyridine
• CAS No: 1261989-07-4
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD18311967
• CID: 2767883
• PubChem ID: 53217534
• Update Time: 2025-06-09

4-(4-Formylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 1261989-07-4
• 4-(2-Oxo-1,2-dihydropyridin-4-yl)benzaldehyde
• 4-(4-FORMYLPHENYL)-2-HYDROXYPYRIDINE
• DTXSID40682566
• AKOS006316682
• 4-(4-Formylphenyl)-2-hydroxypyridine, 95%
• MFCD18311967
• 4-(4-Formylphenyl)-2-hydroxypyridine

• MDL： MFCD18311967
• Inchi： 1S/C12H9NO2/c14-8-9-1-3-10(4-2-9)11-5-6-13-12(15)7-11/h1-8H,(H,13,15)
• InChI Key： AWXYBPGYRBWXDV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Formylphenyl)-2-hydroxypyridine

Introduction to 4-(4-Formylphenyl)-2-hydroxypyridine (CAS No. 1261989-07-4)

4-(4-Formylphenyl)-2-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261989-07-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its versatile structural features and potential applications in drug discovery and molecular biology. The presence of both a formyl group and a hydroxyl group on a pyridine backbone makes it a valuable intermediate for synthesizing complex molecules with therapeutic implications.

The compound’s structure, featuring a pyridine ring substituted with a 4-formylphenyl moiety at the 4-position and a hydroxypyridine group at the 2-position, provides multiple sites for functionalization. This dual functionality allows for the exploration of diverse chemical modifications, enabling the development of novel pharmacophores targeting various biological pathways. In recent years, there has been growing interest in such multifunctional scaffolds due to their ability to modulate multiple targets simultaneously, a strategy that often enhances therapeutic efficacy.

One of the most compelling aspects of 4-(4-Formylphenyl)-2-hydroxypyridine is its role as a precursor in the synthesis of bioactive molecules. The formyl group (-CHO) can participate in condensation reactions with various nucleophiles, such as amines or hydrazines, to form Schiff bases or hydrazones. These derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Similarly, the hydroxyl group (-OH) can engage in etherification or esterification reactions, further expanding the structural diversity of derived compounds.

Recent advancements in computational chemistry have also highlighted the potential of 4-(4-Formylphenyl)-2-hydroxypyridine as a scaffold for drug design. Molecular docking studies have demonstrated its binding affinity to several enzyme targets, including kinases and transcription factors, which are critical in diseases such as cancer and autoimmune disorders. For instance, derivatives of this compound have shown promising interactions with Janus kinases (JAKs), which play a pivotal role in inflammatory responses. Such findings underscore its significance as a lead compound in medicinal chemistry.

The hydroxypyridine moiety, in particular, has been recognized for its ability to enhance solubility and bioavailability in drug candidates. Pyridine derivatives are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. By incorporating this motif into drug molecules, researchers aim to improve pharmacokinetic profiles while maintaining potent biological activity. This has led to several clinical trials investigating pyridine-based compounds for neurological disorders.

In addition to its pharmaceutical applications, 4-(4-Formylphenyl)-2-hydroxypyridine has found utility in materials science. Its ability to form coordination complexes with metal ions makes it a candidate for designing luminescent probes or catalysts. Transition metal complexes derived from this compound have shown interesting properties in photodynamic therapy and catalytic transformations, highlighting its versatility beyond traditional drug development.

The synthesis of 4-(4-Formylphenyl)-2-hydroxypyridine itself is an area of active research. Modern synthetic methodologies emphasize efficiency and sustainability, with recent reports describing catalytic approaches that minimize waste and improve yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine-formaryl linkage under mild conditions. Such green chemistry approaches align with the broader goal of reducing the environmental impact of chemical synthesis.

The compound’s reactivity also makes it a valuable tool in biochemical assays. Researchers utilize derivatives of 4-(4-Formylphenyl)-2-hydroxypyridine as inhibitors or modulators in enzyme-linked immunosorbent assays (ELISAs) and other high-throughput screening platforms. These assays are crucial for identifying new drug candidates by evaluating their interaction with biological targets. The ease with which this compound can be modified allows for rapid screening of diverse chemical libraries, accelerating the drug discovery process.

Looking ahead, the future prospects of 4-(4-Formylphenyl)-2-hydroxypyridine are promising. As computational power increases and machine learning algorithms become more sophisticated, virtual screening methods will likely identify new applications for this scaffold. Furthermore, advances in biocatalysis may enable more sustainable routes to synthesize complex derivatives, further solidifying its role as an indispensable tool in pharmaceutical research.

In conclusion,4-(4-Formylphenyl)-2-hydroxypyridine (CAS No. 1261989-07-4) represents a cornerstone in modern medicinal chemistry due to its structural versatility and broad range of applications. From drug development to materials science,this compound continues to inspire innovation across multiple disciplines, offering new opportunities for therapeutic intervention and scientific discovery.